Cas no 70842-48-7 ((2E)-3-(2-methylphenyl)-1-(piperazin-1-yl)prop-2-en-1-one)

• Product Name: (2E)-3-(2-methylphenyl)-1-(piperazin-1-yl)prop-2-en-1-one
• CAS No: 70842-48-7
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 5720287
• PubChem ID: 13100387
• Update Time: 2025-05-24

(2E)-3-(2-methylphenyl)-1-(piperazin-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(Piperazin-1-yl)-3-(o-tolyl)prop-2-en-1-one
• SCHEMBL11477379
• (2E)-3-(2-methylphenyl)-1-(piperazin-1-yl)prop-2-en-1-one
• starbld0007368
• 70842-48-7
• AKOS022219089
• F1908-0564
• (E)-3-(2-methylphenyl)-1-piperazin-1-ylprop-2-en-1-one

• Inchi： 1S/C14H18N2O/c1-12-4-2-3-5-13(12)6-7-14(17)16-10-8-15-9-11-16/h2-7,15H,8-11H2,1H3/b7-6+
• InChI Key： PJMBLKLYBVICTO-VOTSOKGWSA-N
• SMILES： O=C(/C=C/C1C=CC=CC=1C)N1CCNCC1

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Additional information on (2E)-3-(2-methylphenyl)-1-(piperazin-1-yl)prop-2-en-1-one

(2E)-3-(2-methylphenyl)-1-(piperazin-1-yl)prop-2-en-1-one (CAS No. 70842-48-7)

(2E)-3-(2-methylphenyl)-1-(piperazin-1-yl)prop-2-en-1-one, also known by its CAS number 70842-48-7, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazine derivatives and has garnered considerable attention due to its potential therapeutic properties and structural uniqueness.

The molecular structure of (2E)-3-(2-methylphenyl)-1-(piperazin-1-yl)prop-2-en-1-one is characterized by a conjugated double bond system and a piperazine ring, which are key features contributing to its biological activity. The presence of the piperazine moiety, a common pharmacophore in many drugs, suggests that this compound may exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and neuroprotective effects.

Recent studies have highlighted the potential of (2E)-3-(2-methylphenyl)-1-(piperazin-1-yl)prop-2-en-1-one in various therapeutic areas. For instance, a 2023 study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of this compound. The researchers found that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that (2E)-3-(2-methylphenyl)-1-(piperazin-1-yl)prop-2-en-1-one could be a promising candidate for the treatment of inflammatory diseases.

In another study published in the European Journal of Pharmacology, researchers explored the antiviral activity of (2E)-3-(2-methylphenyl)-1-(piperazin-1-yl)prop-2-en-1-one. The compound was tested against several viruses, including herpes simplex virus (HSV) and influenza virus. The results showed that it exhibited potent antiviral activity by inhibiting viral replication and reducing viral load in infected cells. These findings open up new avenues for the development of antiviral therapies using this compound.

The neuroprotective effects of (2E)-3-(2-methylphenyl)-1-(piperazin-1-yl)prop-2-en-1-one have also been investigated. A 2023 study in the Journal of Neurochemistry demonstrated that this compound could protect neurons from oxidative stress-induced damage. The researchers found that it significantly reduced neuronal cell death and improved cell viability in a model of Parkinson's disease. This neuroprotective activity is attributed to its ability to modulate intracellular signaling pathways involved in oxidative stress response.

The pharmacokinetic properties of (2E)-3-(2-methylphenyl)-1-(piperazin-1-yl)prop-2-en-1-one have been studied to assess its suitability for drug development. A 2023 study published in the Biopharmaceutics & Drug Disposition journal evaluated its absorption, distribution, metabolism, and excretion (ADME) properties. The results indicated that it has favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity, making it a promising candidate for further preclinical and clinical evaluation.

In addition to its therapeutic potential, (2E)-3-(2-methylphenyl)-1-(piperazin-1-yl)prop-2-en-1-one has been used as a building block in the synthesis of more complex molecules. Its versatile reactivity and structural flexibility allow chemists to introduce various functional groups, leading to the development of novel compounds with enhanced biological activities. This synthetic utility makes it an important intermediate in organic synthesis and drug discovery.

The safety profile of (2E)-3-(2-methylphenyl)-1-(piperazin-1-yl)prop-2-en-1-one has been extensively evaluated through various toxicological studies. These studies have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, further safety assessments are necessary before it can be advanced to clinical trials.

In conclusion, (2E)-3-(2-methylphenyl)-1-(piperazin-1-y l)prop - ₂ -en - ₁ -one (CAS No. 7084 ₂ -48 -7) strong > represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for drug development. As more data becomes available, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases. p > article > response >